2-Phenyl-3,4-dihydro-2h-1,4-benzoxazine
Cat. No. B8740087
Key on ui cas rn:
113342-87-3
M. Wt: 211.26 g/mol
InChI Key: RBSBKTPCGIYIBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04013652
Procedure details
By a procedure similar to that described for the synthesis of 3,4-dihydro-2H-1,4-benzoxazine (Example 142), o-aminophenol and 2-chlorophenylacetyl chloride produces 3,4-dihydro-2-phenyl-2H-1,4-benzoxazine, m.p. 113°-116° which, according to the reaction scheme of Example 110 is converted to the title compound, m.p. 311°-313°.
Identifiers
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REACTION_CXSMILES
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[O:1]1[C:6]2[CH:7]=[CH:8][CH:9]=[CH:10][C:5]=2[NH:4][CH2:3][CH2:2]1.N[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=1O.ClC1C=CC=CC=1CC(Cl)=O>>[C:12]1([CH:2]2[CH2:3][NH:4][C:5]3[CH:10]=[CH:9][CH:8]=[CH:7][C:6]=3[O:1]2)[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCNC2=C1C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=C(C=CC=C1)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1)CC(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C1OC2=C(NC1)C=CC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
